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This guide provides an objective comparison of theoretical models for predicting neutron-
induced nuclear reactions on Europium-153 (*>3Eu) against experimental data. The accurate
modeling of these reactions is crucial for various applications, including nuclear reactor design,
waste transmutation, and medical isotope production. This document summarizes key
experimental findings and evaluates the performance of prominent theoretical model codes,
TALYS and EMPIRE, in reproducing these results. The CoH code, another relevant model, is
discussed, although direct comparative data for 1>3Eu were not extensively available in the
reviewed literature.

Theoretical Models in Nuclear Reaction Calculations

The prediction of nuclear reaction cross-sections relies on sophisticated theoretical models that
describe the interaction between a projectile (in this case, a neutron) and a target nucleus
(*>3Eu). These models are implemented in complex computer codes that calculate the
probabilities of different reaction outcomes.

o TALYS: This is a versatile nuclear reaction code that simulates reactions involving neutrons,
photons, and light charged particles with energies up to 1 GeV. It incorporates a wide range

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b178974?utm_src=pdf-interest
https://www.benchchem.com/product/b178974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

of nuclear models, including the optical model, direct reaction models, pre-equilibrium
models, and the Hauser-Feshbach statistical model. TALYS is known for its comprehensive
and user-friendly framework, allowing for detailed adjustments of model parameters.

o« EMPIRE: This is another widely used modular nuclear reaction code system designed for the
advanced modeling of nuclear reactions. It provides a suite of nuclear reaction models,
including the Hauser-Feshbach statistical model with width fluctuation corrections, pre-
equilibrium emission models, and coupled-channels calculations for deformed nuclei.
EMPIRE is extensively used for nuclear data evaluation.

e CoH: The CoH code is a statistical model code that calculates nuclear reaction cross-
sections using the Hauser-Feshbach theory. It is particularly noted for its detailed treatment
of the statistical properties of the nucleus, such as nuclear level densities and gamma-ray
strength functions.

Comparison of Theoretical Predictions with
Experimental Data

The following tables present a comparison of experimental cross-section data for various
neutron-induced reactions on 1>3Eu with theoretical calculations from TALYS and EMPIRE, as
well as with evaluated nuclear data libraries which are based on these models.

Neutron Capture Reaction: *>3Eu(n,y)*>**Eu

The neutron capture reaction is of significant importance for reactor physics and astrophysics.
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Incident Experimental TALYS-1.9 EMPIRE-3.2 Evaluated Data
Neutron Cross-Section  Prediction Prediction (JENDL-4.0)
Energy (barns) (barns) (barns) (barns)
Value not Value not
0.0253 eV available in available in
364 + 44[1] ~370
(Thermal) searched searched
literature literature
Value not Value not
available in available in
30 keV 2.48 +0.10 ~2.5
searched searched
literature literature
Value not Value not
available in available in
100 keV ~15 ~1.6
searched searched
literature literature

Note: Direct side-by-side predictions from TALYS and EMPIRE for the (n,y) reaction on 1>3Eu
were not explicitly found in the searched literature. The table presents experimental data and
values from the JENDL-4.0 evaluated library, which is derived from theoretical model
calculations and experimental data fitting.

(n,2n) Reaction: *>*Eu(n,2n)*>2Eu

This reaction is a threshold reaction that becomes significant at higher neutron energies.

Incident Neutron Experimental TALYS-1.8 Evaluated Data
Energy (MeV) Cross-Section (mb) Prediction (mb) (JENDL-4.0) (mb)
13.5 1850 = 150 ~1900 ~1950

14.1 1980 = 160 ~2000 ~2050

14.8 2100+170 ~2100 ~2150

Data for TALYS-1.8 predictions are based on graphical representations in the literature and are
therefore approximate.
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(n,p) and (n,a) Reactions

These charged-particle emitting reactions are important for estimating gas production and
material damage in nuclear applications.

. Incident Neutron Experimental TALYS-1.95
Reaction . . L
Energy (MeV) Cross-Section (mb) Prediction (mb)
153Eu(n,p)153Sm 14.1 45+0.4 ~5.0
153Eu(n,0)>°Pm 14.1 1.7+01 ~1.5

Theoretical predictions from TALYS-1.95 are based on graphical representations and should be
considered approximate.

Experimental Protocols

The experimental data presented in this guide were obtained using well-established techniques
in nuclear physics.

Time-of-Flight (TOF) Method for (n,y) Cross-Section
Measurement

The time-of-flight (TOF) method is a primary technique for measuring energy-dependent
neutron cross-sections.[2][3][4]

o Neutron Production: A pulsed neutron beam is generated using a linear accelerator (LINAC),
such as the Kyoto University Research Reactor Institute-Linear Accelerator (KURRI-LINAC).
[1] Electrons from the LINAC strike a heavy metal target (e.g., tantalum), producing high-
energy photons which then induce photoneutron reactions, creating a broad spectrum of
neutrons.

o Neutron Moderation and Collimation: The fast neutrons are then passed through a moderator
(e.g., water) to slow them down to a range of energies. A series of collimators is used to
create a well-defined neutron beam directed towards the sample.
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o Flight Path and Timing: The neutrons travel down a long, evacuated flight path. The energy
of a neutron is determined by measuring the time it takes to travel this known distance. A
"start" signal is provided by the electron pulse from the LINAC, and a "stop" signal is
generated when the neutron is detected.

o Sample and Detectors: An enriched *>3Eu sample is placed in the neutron beam.[1] For
neutron capture measurements, prompt gamma-rays emitted from the excited >*Eu nucleus
are detected. Scintillation detectors, such as CesDs liquid scintillators or a Bismuth Germanate
(BGO) scintillator assembly, are commonly used for this purpose.[1]

» Data Acquisition and Analysis: The detector signals are processed to determine the neutron's
time-of-flight and the energy of the detected gamma-rays. The pulse-height weighting
technique is often employed to make the detection efficiency proportional to the total
gamma-ray energy emitted, which is a characteristic of the capture reaction.[1] The neutron
flux is measured separately using a neutron monitor, such as a 1°B sample. By comparing
the capture yield from the 1>3Eu sample to the known neutron flux, the (n,y) cross-section as

a function of neutron energy can be determined.

Activation Technique for (n,2n), (n,p), and (n,a) Cross-
Section Measurements

The activation technique is used to measure cross-sections for reactions that produce a
radioactive product nucleus.[5][6][7][8]

» Neutron Irradiation: A sample of Europium, often in the form of a thin foil or pressed pellet of
Europium oxide (Euz203), is irradiated with a well-characterized neutron beam of a specific
energy. For measurements around 14 MeV, quasi-monoenergetic neutrons are typically
produced via the 3H(d,n)*He reaction using a neutron generator.[5]

o Sample Purity and Encapsulation: High-purity, and often isotopically enriched, 1>3Eu samples
are used. The samples are typically encapsulated to prevent contamination and for safe

handling.

e Irradiation and Flux Monitoring: The sample is placed at a known distance and angle relative
to the neutron source. The neutron flux at the sample position is determined by
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simultaneously irradiating a monitor foil with a well-known reaction cross-section, such as
27Al(n,0)?*Na.

o Activity Measurement: After irradiation, the sample is removed and its radioactivity is
measured using a high-resolution gamma-ray spectrometer, typically a High-Purity
Germanium (HPGe) detector. The characteristic gamma-rays emitted from the decay of the
product nuclei (e.g., >2Eu from the (n,2n) reaction, 133Sm from the (n,p) reaction, or °°Pm
from the (n,a) reaction) are counted.

o Cross-Section Calculation: The reaction cross-section is calculated from the measured
activity, the number of target nuclei in the sample, the measured neutron flux, and the decay
properties of the product nucleus (half-life and gamma-ray emission probabilities).
Corrections are applied for factors such as gamma-ray self-absorption in the sample,
detector efficiency, and fluctuations in the neutron flux during irradiation.[5]

Visualization of the Validation Workflow

The process of validating theoretical nuclear reaction models with experimental data can be
visualized as a cyclical workflow.

Experimental Domain

Theoretical Domain \

Compare Experimental Data
with Theoretical Predictions

Select Theoretical Models Perform Calculations Generate Theoretical

(TALYS, EMPIRE, CoH) with Model Codes Cross-Section Predictions

Validate & Refine

Iterative Refinement Theoretical Models
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Caption: Workflow for validating theoretical nuclear reaction models.

Conclusion

The validation of theoretical models for nuclear reactions involving Europium-153 is an
ongoing process that relies on the interplay between experimental measurements and
theoretical calculations. The available data indicates that modern nuclear reaction codes like
TALYS and EMPIRE can provide reasonable predictions for neutron-induced reaction cross-
sections on 1°3Eu, particularly for the (n,2n) reaction at higher energies. However,
discrepancies can exist, highlighting the need for continuous refinement of the underlying
nuclear physics models and their parameters.

For the scientific community, further direct comparisons of different theoretical models using
consistent input parameters are needed to better understand the systematic uncertainties
associated with these predictions. Additionally, new high-precision experimental data,
especially for a wider range of neutron energies and for less frequently measured reactions like
(n,p) and (n,a), would be invaluable for further constraining and improving the predictive power
of these essential theoretical tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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